Cas no 1857215-72-5 (4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboximidamide)

• Product Name: 4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboximidamide
• CAS No: 1857215-72-5
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 5720094
• PubChem ID: 121204547
• Update Time: 2025-06-27

4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboximidamide
• 1857215-72-5
• F1907-8496
• AKOS026712839
• starbld0013563
• 1,3-dioxo-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-5-carboximidamide
• Pyrrolo[3,4-c]pyrrole-2(1H)-carboximidamide, hexahydro-4,6-dioxo-

• Inchi： 1S/C7H10N4O2/c8-7(9)11-1-3-4(2-11)6(13)10-5(3)12/h3-4H,1-2H2,(H3,8,9)(H,10,12,13)
• InChI Key： SSZMDJICIOGUIG-UHFFFAOYSA-N
• SMILES： O=C1C2CN(C(=N)N)CC2C(N1)=O

Computed Properties

• Exact Mass: 182.08037557g/mol
• Monoisotopic Mass: 182.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Density: 1.98±0.1 g/cm3(Predicted)
• pka: 10.88±0.20(Predicted)

Additional information on 4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboximidamide

4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboximidamide (CAS No. 1857215-72-5): A Comprehensive Overview

4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboximidamide (CAS No. 1857215-72-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolopyrroles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The structural framework of 4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboximidamide is characterized by a six-membered ring fused with a five-membered ring, forming a bicyclic system. The presence of the dioxo groups and the carboximidamide functional group imparts distinct chemical and biological properties to this molecule. These features make it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboximidamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboximidamide has shown promising results in cancer research. A preclinical study conducted by researchers at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The neuroprotective effects of 4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboximidamide have also been explored. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and enhancing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboximidamide may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboximidamide has been evaluated in several preclinical models. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity and high selectivity for target cells enhance its safety profile.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of 4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboximidamide. Ongoing clinical trials are currently evaluating its efficacy and safety in various disease models. These trials will provide valuable insights into the potential clinical applications of this compound.

In conclusion, 4,6-dioxohexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboximidamide (CAS No. 1857215-72-5) represents a promising lead compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and therapeutic applications. As research continues to advance our understanding of this compound, it holds significant potential to contribute to the treatment of various diseases.